Cas no 2757916-86-0 (4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate
• CAS No: 2757916-86-0
• MF: C₁₄H₂₂O₅S
• MW: 302.386483669281
• CID: 6301005
• PubChem ID: 165995230
• Update Time: 2025-06-13

4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate
• EN300-35854049
• 2757916-86-0
• 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H22O5S/c1-12-4-6-14(7-5-12)20(15,16)19-9-8-13(10-17-2)11-18-3/h4-7,13H,8-11H2,1-3H3
• InChI Key： NDWNLVAEZQOQRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(COC)COC

Computed Properties

• Exact Mass: 302.11879497g/mol
• Monoisotopic Mass: 302.11879497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate

Introduction to 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate (CAS No. 2757916-86-0)

4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 2757916-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This sulfonate derivative features a complex molecular structure, incorporating both aromatic and aliphatic moieties, which contribute to its unique chemical properties and potential applications in drug development and synthetic chemistry.

The compound’s structure includes a 4-methylbenzene-1-sulfonate backbone, which is a well-known pharmacophore in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. The presence of a 4-methoxy group and a 3-(methoxymethyl) butyl substituent further modulates its reactivity and solubility, making it a versatile intermediate in organic synthesis. These structural features are particularly relevant in the design of novel therapeutic agents targeting various biological pathways.

In recent years, sulfonate-based compounds have been extensively studied for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 4-methylbenzene-1-sulfonate moiety, in particular, has been shown to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. The 4-methoxy group enhances lipophilicity, while the 3-(methoxymethyl)butyl side chain improves solubility and bioavailability, making this compound an attractive candidate for further development.

Current research in medicinal chemistry emphasizes the importance of optimizing molecular structures to achieve desired pharmacokinetic profiles. The synthesis of 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions, including sulfonation, methylation, and alkylation processes. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to improve yield and purity. These advancements not only streamline production but also reduce environmental impact, aligning with green chemistry principles.

The compound’s potential applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that have demonstrated biological activity, suggesting that derivatives of 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate could serve as lead compounds for new formulations. For instance, modifications to the sulfonate group or the alkyl side chains could enhance its efficacy as an herbicide or pesticide while maintaining safety profiles.

Recent studies have also explored the role of sulfonate derivatives in drug delivery systems. The charged nature of the sulfonate group allows for interactions with biological membranes, facilitating targeted drug delivery. This property is particularly valuable in nanomedicine, where sulfonates are used to functionalize nanoparticles for enhanced cellular uptake. The incorporation of 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate into such systems could improve therapeutic outcomes by optimizing biodistribution and reducing off-target effects.

The chemical stability of 4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate is another critical consideration in its application. Sulfonates are known for their resistance to hydrolysis under physiological conditions, which makes them suitable for long-term formulations. However, the presence of sensitive functional groups like the methoxymethyl moiety necessitates careful handling during storage and synthesis to prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to ensure purity and consistency.

In conclusion,4-Methoxy-3-(methoxymethyl)butyl 4-methylbenzene-1-sulfonate (CAS No. 2757916-86-0) represents a promising compound with diverse applications in pharmaceuticals and specialty chemicals. Its unique structural features offer opportunities for innovation in drug design and formulation development. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play a significant role in advancing chemical biology and therapeutic interventions.